molecular formula C10H7BrN2O B8312016 5-Bromoisoquinolin-4-carboxylic amide

5-Bromoisoquinolin-4-carboxylic amide

Cat. No.: B8312016
M. Wt: 251.08 g/mol
InChI Key: PINSQOXTZUTUBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromoisoquinolin-4-carboxylic amide is a useful research compound. Its molecular formula is C10H7BrN2O and its molecular weight is 251.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7BrN2O

Molecular Weight

251.08 g/mol

IUPAC Name

5-bromoisoquinoline-4-carboxamide

InChI

InChI=1S/C10H7BrN2O/c11-8-3-1-2-6-4-13-5-7(9(6)8)10(12)14/h1-5H,(H2,12,14)

InChI Key

PINSQOXTZUTUBX-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=CN=CC(=C2C(=C1)Br)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 5-bromoisoquinoline-4-carboxylic acid (Intermediate-17) (1 equiv, 2.0 mmol) in dry THF (10.0 ml) were added, DIPEA (3 equiv), HOBT (1.5 equiv), EDC.HCl (1.5 equiv) at RT and the mixture was stirred for 10 min. To this, corresponding amine (1.2 equiv) was added and the reaction mixture was stirred overnight. After completion (TLC), it was concentrated under reduced pressure and the crude product was purified by flash column chromatography to furnish the corresponding amide derivative (60-80%).
Quantity
2 mmol
Type
reactant
Reaction Step One
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Quantity
10 mL
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solvent
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reactant
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[Compound]
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amine
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Yield
60%

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